Cas no 103700-24-9 (3-acetamido-4-ethoxybenzenesulfonyl Chloride)

• Product Name: 3-acetamido-4-ethoxybenzenesulfonyl Chloride
• CAS No: 103700-24-9
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 1138602
• PubChem ID: 2756258
• Update Time: 2025-11-01

3-acetamido-4-ethoxybenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-4-ethoxybenzenesulfonyl chloride
• NSC127228
• AR-1E7266
• 3-acetylamino-4-ethoxy-benzenesulfonyl chloride
• AC1L5NC7
• NSC693926
• AC1Q5M1A
• 3-Acetylamino-4-aethoxy-benzolsulfonylchlorid
• 3-Acetamino-4-aethoxy-benzol-sulfonylchlorid-(1)
• 3-(Acetylamino)-3-deoxy-1,2-O-(1-methylethylidene)pentofuranose
• 3-ACETYLAMINO-4-ETHOXYBENZENESULFONYL CHLORIDE
• 3-Acetamido-4-ethoxybenzene-1-sulfonylchloride
• 103700-24-9
• SCHEMBL9953365
• 3-Acetamido-4-ethoxybenzene-1-sulfonyl chloride
• GS3198
• AKOS016016467
• 3-acetylamino-4-ethoxy-benzenesulfonyl chloride, AldrichCPR
• 3-acetamido-4-ethoxybenzenesulfonyl Chloride

• MDL： MFCD03424982
• Inchi： 1S/C10H12ClNO4S/c1-3-16-10-5-4-8(17(11,14)15)6-9(10)12-7(2)13/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： YJQJFRHCLLZDIL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)NC(C)=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 277.0175567g/mol
• Monoisotopic Mass: 277.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-acetamido-4-ethoxybenzenesulfonyl Chloride

3-Acetamido-4-Ethoxybenzenesulfonyl Chloride (CAS No. 103700-24-9): An Overview

3-Acetamido-4-ethoxybenzenesulfonyl chloride (CAS No. 103700-24-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes an acetamido group, an ethoxy substituent, and a sulfonyl chloride functional group. These features contribute to its reactivity and utility in various chemical reactions and processes.

The chemical formula of 3-acetamido-4-ethoxybenzenesulfonyl chloride is C₁₁H₁₃ClNO₄S, and it has a molecular weight of approximately 288.74 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various conditions makes it a valuable reagent in synthetic chemistry.

In the context of pharmaceutical research, 3-acetamido-4-ethoxybenzenesulfonyl chloride has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The sulfonyl chloride group allows for facile coupling reactions with amines and alcohols, enabling the creation of diverse chemical libraries for high-throughput screening.

The acetamido group in 3-acetamido-4-ethoxybenzenesulfonyl chloride is particularly noteworthy for its ability to form hydrogen bonds, which can influence the biological activity and solubility of the resulting compounds. This feature has been leveraged in the design of small molecules that can modulate protein-protein interactions or inhibit specific enzymes involved in disease pathways.

In materials science, 3-acetamido-4-ethoxybenzenesulfonyl chloride has found applications in the synthesis of functional polymers and coatings. The ethoxy substituent enhances the solubility and processability of these materials, making them suitable for use in electronic devices, sensors, and other advanced technologies. Recent advancements in polymer chemistry have demonstrated the utility of this compound in creating stimuli-responsive materials that can change their properties in response to environmental cues such as pH or temperature.

The safety profile of 3-acetamido-4-ethoxybenzenesulfonyl chloride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, it is important to follow standard laboratory practices for handling reactive chemicals to ensure safe storage and disposal.

In conclusion, 3-acetamido-4-ethoxybenzenesulfonyl chloride (CAS No. 103700-24-9) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it a valuable reagent for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.